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Compound of Interest

Compound Name: Clavariopsin A

Cat. No.: B15565320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary biological activities

of Clavariopsin A, a cyclic depsipeptide antibiotic isolated from the aquatic hyphomycete

Clavariopsis aquatica. The primary focus of this document is its antifungal properties, with

additional information on its cytotoxicity profile.

Quantitative Bioactivity Data
The following tables summarize the key quantitative data from preliminary screenings of

Clavariopsin A and its analogues.

Table 1: Antifungal Activity of Clavariopsins (A-I) Against Plant Pathogenic Fungi

The antifungal activity was determined using a paper disk diffusion assay, with the results

expressed as the Minimum Inhibitory Dose (MID) in μ g/disk .
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Clavariopsi

n A
1 10 10 >10 0.3 3

Clavariopsi

n B
1 >10 >10 >10 0.3 10

Clavariopsi

n C
0.3 3 3 >10 0.1 1

Clavariopsi

n D
0.3 3 3 >10 0.1 1

Clavariopsi

n E
0.3 3 3 >10 0.1 1

Clavariopsi

n F
0.1 1 1 10 0.03 0.3

Clavariopsi

n G
0.1 1 1 3 0.03 0.3

Clavariopsi

n H
0.03 0.3 0.3 1 0.01 0.1

Clavariopsi

n I
1 10 10 >10 0.3 3

Data sourced from Pang et al., 2019.[1][2]

Table 2: Induction of Hyphal Malformation in Aspergillus niger

This table indicates the Minimum Effective Dose (MED) in μ g/disk required to induce

observable hyphal swelling.
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Compound MED (μ g/disk )

Clavariopsin A 0.3

Clavariopsin B 3

Clavariopsin C 0.3

Clavariopsin D 0.3

Clavariopsin E 0.3

Clavariopsin F 0.3

Clavariopsin G 0.3

Clavariopsin H 0.3

Clavariopsin I 3

Data sourced from Pang et al., 2019.[2]

Table 3: Cytotoxicity Against Human Cancer Cell Line

The cytotoxicity of Clavariopsins was evaluated against the HeLa-S3 human cervical cancer

cell line.

Compound Cell Line IC50 (μM)

Clavariopsins A-I HeLa-S3 >10

Data sourced from Pang et al., 2019.[1][2] At the highest tested concentration, Clavariopsins

did not exhibit significant cytotoxicity.

Experimental Protocols
Antifungal Activity Assay (Paper Disk Diffusion Method)

This method was utilized to determine the minimum inhibitory dose (MID) of Clavariopsin A
and its analogues against various plant pathogenic fungi.[2][3]
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Fungal Culture Preparation: The test fungi are cultured on a suitable medium, such as Potato

Dextrose Agar (PDA), to obtain a fresh, viable culture.

Spore Suspension: A spore suspension of each fungus is prepared in sterile distilled water or

a suitable buffer. The concentration of the spore suspension is adjusted to a standard

concentration.

Inoculation: The surface of the PDA plates is uniformly inoculated with the fungal spore

suspension.

Paper Disk Application: Sterile paper disks (typically 6 mm in diameter) are impregnated with

known concentrations of the Clavariopsin compounds dissolved in a suitable solvent (e.g.,

DMSO).

Incubation: The impregnated paper disks are placed on the surface of the inoculated agar

plates. The plates are then incubated at an appropriate temperature and for a duration

suitable for the growth of the specific fungus.

Observation and Measurement: After incubation, the plates are examined for zones of

inhibition around the paper disks. The MID is determined as the lowest concentration of the

compound that produces a clear zone of no fungal growth around the disk.[2]

Hyphal Malformation Assay

This assay was used to observe the morphological effects of Clavariopsins on fungal hyphae.

[2]

Fungal Culture: Conidia of Aspergillus niger are cultured in a suitable liquid or on solid

medium (e.g., PDA).

Compound Application: A paper disk containing a specific dose of the Clavariopsin

compound is placed in the culture medium. A control disk with the solvent (e.g., DMSO) is

also included.

Incubation: The culture is incubated for a period sufficient for germination and hyphal growth

(e.g., 16 hours).
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Microscopic Observation: The germinated mycelia are observed under a phase-contrast

microscope to detect any morphological changes, such as hyphal swelling. The minimum

effective dose (MED) is the lowest concentration that induces these malformations.[2]

Cytotoxicity Assay (MTT Assay)

The cytotoxic effect of Clavariopsin A was evaluated using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay.[2]

Cell Culture: HeLa-S3 cells are cultured in a suitable medium (e.g., DMEM with 10% FBS) in

a 96-well plate and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of the Clavariopsin

compounds for a specified period (e.g., 48 or 72 hours).

MTT Addition: After the treatment period, the medium is replaced with a fresh medium

containing MTT solution. The plate is then incubated to allow viable cells to metabolize the

MTT into formazan crystals.

Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is

added to dissolve the formazan crystals, resulting in a colored solution.

Absorbance Measurement: The absorbance of the colored solution is measured using a

microplate reader at a specific wavelength (e.g., 570 nm).

Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells).

The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then

determined.

Visualizations
Experimental Workflow for Bioactivity Screening
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Caption: Workflow for the isolation and bioactivity screening of Clavariopsin A.

Proposed Antifungal Mechanism of Action
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Caption: Hypothetical mechanism of Clavariopsin A's antifungal action.

Concluding Remarks
The preliminary screening of Clavariopsin A and its analogues reveals potent antifungal

activity against a range of plant pathogenic fungi.[1][2][3][4][5] The observed induction of

hyphal swelling in Aspergillus niger suggests a mechanism of action that may involve

interference with cell wall synthesis or integrity.[1][2] Importantly, these compounds did not

exhibit significant cytotoxicity against the HeLa-S3 cancer cell line, indicating a degree of

selectivity for fungal cells.[1][2] Further research is warranted to elucidate the precise molecular

target and mechanism of action of Clavariopsin A, which could be a promising lead for the

development of new antifungal agents. The current data does not suggest significant

anticancer activity, and its anti-inflammatory potential remains to be investigated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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